N-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C22H25N3O3S2/c1-14-12-15(2)20-19(13-14)23-22(29-20)24-21(26)17-7-9-18(10-8-17)30(27,28)25-11-5-4-6-16(25)3/h7-10,12-13,16H,4-6,11H2,1-3H3,(H,23,24,26)
• InChI Key: ZDQLCUYZXHMWIK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=CC(=CC(=C4S3)C)C
• Molecular Formula: C22H25N3O3S2
• Molecular Weight: 443.6 g/mol

Description

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C22H25N3O3S2 and its molecular weight is 443.58. The purity is usually 95%.
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Scientific Research Applications

1. Photovoltaic Performance Enhancement

The application of related chemical compounds in the field of solar cell technology has been explored. For instance, a study by Chu et al. (2011) discusses the use of similar compounds to fine-tune the morphology of solar cells, leading to improved photovoltaic performance. This highlights the potential role of such compounds in enhancing energy conversion efficiency in solar technologies.

2. Inhibitory Effects on Human Carbonic Anhydrases

The inhibition of carbonic anhydrases, which are crucial for various physiological processes, is another significant application. A study by Ulus et al. (2016) detailed the synthesis of compounds that showed inhibition of various human carbonic anhydrase isoforms. This research indicates potential therapeutic applications in diseases where modulation of carbonic anhydrase activity is beneficial.

3. Electrophysiological Activity in Cardiology

In the field of cardiology, compounds similar to N-(5,7-Dimethylbenzo[d]Thiazol-2-yl)-4-((2-Methylpiperidin-1-yl)Sulfonyl)Benzamide have been synthesized for their electrophysiological properties. Morgan et al. (1990) investigated the synthesis and cardiac electrophysiological activity of such compounds, revealing their potential as class III agents for arrhythmia treatment.

4. Anticancer Activity

Another crucial application is in anticancer research. A study by Tiwari et al. (2017) synthesized compounds with structural similarities and evaluated their anticancer activity. The results showed promising efficacy against various human cancer cell lines, suggesting potential for cancer treatment.

5. Antimalarial and Antiviral Properties

Compounds structurally related to N-(5,7-Dimethylbenzo[d]Thiazol-2-yl)-4-((2-Methylpiperidin-1-yl)Sulfonyl)Benzamide have been investigated for their antimalarial and antiviral properties. Research by Fahim and Ismael (2021) demonstrated the effectiveness of similar compounds against malaria and their potential use in treating COVID-19.